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Compound of Interest

Compound Name:
(2,4-Difluorophenyl)(piperidin-4-

yl)methanone

Cat. No.: B1355115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-(2,4-

difluorobenzoyl)piperidine as a key pharmaceutical intermediate. The information compiled

here is intended to guide researchers in the synthesis of antipsychotic drugs, specifically

focusing on risperidone and iloperidone. This document includes detailed experimental

protocols, quantitative data, and visual representations of synthetic pathways and mechanisms

of action.

Introduction
4-(2,4-Difluorobenzoyl)piperidine is a versatile chemical building block crucial for the synthesis

of various bioactive molecules.[1] Its distinct difluorobenzoyl moiety makes it a valuable

intermediate in the development of novel therapeutic agents, particularly in the fields of

neurology and oncology.[1] This compound is notably a key precursor in the manufacturing of

atypical antipsychotic medications such as risperidone and iloperidone, which are cornerstone

treatments for schizophrenia and bipolar disorder.[2][3][4] The piperidine ring and the

difluorobenzoyl group are essential pharmacophoric elements that contribute to the high

binding affinity of the final drug products to dopamine D2 and serotonin 5-HT2A receptors.[4][5]

[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1355115?utm_src=pdf-interest
https://en.wikipedia.org/wiki/5-HT2A_receptor
https://en.wikipedia.org/wiki/5-HT2A_receptor
https://www.ncbi.nlm.nih.gov/books/NBK1853/
https://en.wikipedia.org/wiki/Dopamine_receptor_D2
https://pubchem.ncbi.nlm.nih.gov/compound/Risperidone
https://pubchem.ncbi.nlm.nih.gov/compound/Risperidone
https://www.perserishcp.com/mechanism-of-action
https://psychopharmacologyinstitute.com/publication/mechanism-of-action-of-risperidone-2126/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-risperidone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 4-(2,4-difluorobenzoyl)piperidine

hydrochloride is presented in the table below.

Property Value Reference

CAS Number 106266-04-0 [1]

Molecular Formula C₁₂H₁₃F₂NO·HCl [1]

Molecular Weight 261.7 g/mol [1]

Appearance Off-white to light yellow powder [1]

Purity (HPLC) ≥ 98.0% [2]

Solubility Soluble in water [2]

Storage 0-8°C [1]

Applications in Pharmaceutical Synthesis
The primary application of 4-(2,4-difluorobenzoyl)piperidine is as a starting material for the

synthesis of benzisoxazole-containing antipsychotics. The general synthetic strategy involves

the conversion of the ketone group to an oxime, followed by cyclization to form the

benzisoxazole ring system, and subsequent N-alkylation of the piperidine nitrogen.

Synthesis of Risperidone
Risperidone is a widely prescribed atypical antipsychotic used to treat schizophrenia, bipolar

mania, and irritability associated with autism.[3][4] The synthesis of risperidone from 4-(2,4-

difluorobenzoyl)piperidine involves a multi-step process.

The following diagram illustrates the synthetic pathway from 4-(2,4-difluorobenzoyl)piperidine to

risperidone.
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Step 1: Oximation

Step 2: Cyclization

Step 3: N-Alkylation

4-(2,4-Difluorobenzoyl)piperidine

4-(2,4-Difluorobenzoyl)piperidine Oxime

Reaction

Hydroxylamine

Reagent

4-(2,4-Difluorobenzoyl)piperidine Oxime

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

Intramolecular Cyclization

Base (e.g., KOH)

Catalyst

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

Risperidone

Condensation

3-(2-Chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Reagent
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Step 1: Oximation & Cyclization

Step 2: N-Alkylation

4-(2,4-Difluorobenzoyl)piperidine

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

Two Steps

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

Iloperidone

Alkylation

1-(4-(3-Bromopropoxy)-3-methoxyphenyl)ethanone

Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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